Cas no 1361560-60-2 (4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl)

• Product Name: 4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl
• CAS No: 1361560-60-2
• MF: C₁₄H₉Cl₃F₂O
• MW: 337.576468229294
• CID: 4999430
• Update Time: 2025-10-24

4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl

• Inchi： 1S/C14H9Cl3F2O/c1-20-12-4-7(14(18)19)2-3-9(12)13-10(16)5-8(15)6-11(13)17/h2-6,14H,1H3
• InChI Key： MALQNMBGMCRQGP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(C(F)F)=CC=1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 6
• Topological Polar Surface Area: 9.2

Additional information on 4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl

4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl (CAS No. 1361560-60-2): An Overview of a Promising Compound in the Field of Medicinal Chemistry

4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl (CAS No. 1361560-60-2) is a unique and highly specialized compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its complex molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals.

The molecular formula of 4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl is C₁₅H₉Cl₃F₂O, and its molecular weight is approximately 358.57 g/mol. The compound features a biphenyl core with specific substituents that contribute to its unique chemical and biological properties. The presence of difluoromethyl and methoxy groups, along with multiple chlorine atoms, imparts significant stability and reactivity to the molecule.

Recent research has highlighted the potential of 4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl in various therapeutic areas. One notable application is in the development of antimicrobial agents. Studies have shown that this compound exhibits potent activity against a range of bacteria and fungi, making it a promising candidate for the treatment of multidrug-resistant infections. The mechanism of action is thought to involve disruption of microbial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, 4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential therapeutic option for conditions such as arthritis and other inflammatory disorders.

The pharmacokinetic profile of 4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl has been extensively studied to understand its behavior in biological systems. Research indicates that the compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound also exhibits moderate plasma protein binding and undergoes metabolism primarily via hepatic enzymes.

In terms of toxicity, studies have shown that 4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl has a relatively low toxicity profile at therapeutic doses. However, as with any new compound, thorough safety assessments are necessary to ensure its safe use in humans. Preclinical toxicology studies have not reported any significant adverse effects at relevant concentrations.

The synthesis of 4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl involves several steps and requires precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of appropriately substituted aryl halides with difluoromethylated and methoxylated intermediates. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound.

Recent advancements in computational chemistry have also contributed to our understanding of 4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl. Molecular modeling studies have provided insights into the compound's conformational flexibility and interactions with biological targets. These computational tools have aided in optimizing the design of derivatives with enhanced potency and selectivity.

In conclusion, 4'-(Difluoromethyl)-2'-methoxy-2,4,6-trichlorobiphenyl (CAS No. 1361560-60-2) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical treatments.